Cas no 100301-28-8 (4-[2-(1-methylpyridin-1-ium-2-yl)ethenyl]-n,n-dipropylaniline;iodide)
100301-28-8 structure
Product Name:4-[2-(1-methylpyridin-1-ium-2-yl)ethenyl]-n,n-dipropylaniline;iodide
CAS No:100301-28-8
MF:C20H27IN2
MW:422.346257448196
CID:1125521
PubChem ID:71332286
Update Time:2025-04-20
4-[2-(1-methylpyridin-1-ium-2-yl)ethenyl]-n,n-dipropylaniline;iodide Chemical and Physical Properties
Names and Identifiers
-
- 4-[2-(1-methylpyridin-1-ium-2-yl)ethenyl]-N,N-dipropylaniline,iodide
- 4-[2-(1-methylpyridin-1-ium-2-yl)ethenyl]-N,N-dipropylaniline
- iodide
- 2-{2-[4-(Dipropylamino)phenyl]ethenyl}-1-methylpyridin-1-ium iodide
- DTXSID10760764
- 100301-28-8
- Pyridinium, 2-[2-[4-(dipropylamino)phenyl]ethenyl]-1-methyl-, iodide (1:1)
- 4-[2-(1-methylpyridin-1-ium-2-yl)ethenyl]-n,n-dipropylaniline;iodide
-
- Inchi: 1S/C20H27N2.HI/c1-4-15-22(16-5-2)20-13-10-18(11-14-20)9-12-19-8-6-7-17-21(19)3;/h6-14,17H,4-5,15-16H2,1-3H3;1H/q+1;/p-1
- InChI Key: QNZMVNPCYKMJRA-UHFFFAOYSA-M
- SMILES: [I-].N(C1C=CC(C=CC2C=CC=C[N+]=2C)=CC=1)(CCC)CCC
Computed Properties
- Exact Mass: 394.9102
- Monoisotopic Mass: 422.12190g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 312
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 7.1Ų
Experimental Properties
- PSA: 7.12
4-[2-(1-methylpyridin-1-ium-2-yl)ethenyl]-n,n-dipropylaniline;iodide Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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